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Dextrin palmitate/ethylhexanoate is a versatile cosmetic ingredient, a mixed ester of dextrin
with palmitic acid and ethylhexanoic acid, that primarily functions as an emollient, emulsifier,
viscosity controller, and anti-caking agent.[1][2][3] Its utility extends to acting as a film-forming
agent, contributing to the creation of a substantive, elegant, and long-lasting film on the skin's
surface. This characteristic is particularly valuable in the formulation of long-wear color
cosmetics, sunscreens, and protective skincare products.

The lipophilic nature of the palmitate and ethylhexanoate moieties combined with the
polysaccharide backbone of dextrin allows for the formation of a cohesive, yet flexible, film
upon application. This film enhances the substantivity of cosmetic formulations, improves water
resistance, and contributes to a desirable sensory profile. While specific quantitative data for
dextrin palmitate/ethylhexanoate's film-forming properties are not extensively published, its
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inclusion in long-lasting product formulations suggests a significant contribution to their
performance.[4]

Key Attributes as a Film-Forming Agent:

o Substantivity and Adhesion: The polymeric nature of dextrin, coupled with the fatty acid
esters, promotes adhesion to the skin, contributing to long-wear characteristics.

o Water Resistance: The hydrophobic fatty acid chains help to create a barrier against
moisture, enhancing the water-resistant properties of formulations.

e Sensory Profile: It imparts a smooth, non-tacky feel to the skin, improving the overall sensory
experience of the cosmetic product.

» Stability: As an effective emulsifier and stabilizer, it can improve the homogeneity and shelf-
life of the final product.[1]

lllustrative Data Presentation

The following tables represent the type of quantitative data that would be generated through
the experimental protocols outlined below. Note: This data is illustrative and not based on
published results for dextrin palmitate/ethylhexanoate, as such specific data is not publicly
available.

Table 1: lllustrative Film Thickness of Formulations
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Formulation Base

Dextrin
Palmitate/Ethylhex
anoate
Concentration (%)

Average Film
Thickness (um)

Standard Deviation
(um)

O/W Emulsion 0 15.2 1.8
O/W Emulsion 2 20.5 2.1
O/W Emulsion 5 28.1 25
Anhydrous Base 0 18.9 2.0
Anhydrous Base 2 25.3 2.4
Anhydrous Base 5 35.8 2.9

Table 2: I ive W Resi 1= lati

Dextrin
. Palmitate/Ethyl SPF after 80
Formulation - ] % SPF
hexanoate Initial SPF min Water )
Base ] ] Retention
Concentration Immersion
(%)
O/W Sunscreen 0 30.5 12.1 39.7%
O/W Sunscreen 3 31.2 22.5 72.1%
O/W Sunscreen 5 30.8 26.7 86.7%

Table 3: lllustrative Sensory Panel Evaluation (Scale 1-

10)
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Dextrin

. . . Perceived
] Palmitate/Ethyl Film Tackiness Smoothness .
Formulation . . . Longevity
hexanoate (Lower is (Higher is . .
Base . (Higher is
Concentration  better) better)
better)
(%)
O/W Emulsion 0 6.5 5.2 4.3
O/W Emulsion 3 3.1 7.8 7.1
O/W Emulsion 5 2.5 8.5 8.2

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the film-forming
properties of dextrin palmitate/ethylhexanoate in cosmetic formulations.

Protocol 1: In-Vitro Film Thickness Measurement

Objective: To quantify the thickness of the film formed by a cosmetic formulation on a
standardized substrate.

Materials:

o Cosmetic formulations with and without varying concentrations of dextrin
palmitate/ethylhexanoate.

o Synthetic skin substrate (e.g., Vitro-Skin®).

e Drawdown bar or automatic film applicator.

o Confocal laser scanning microscope or a profilometer.
e Substrate holders.

Methodology:

o Cut the synthetic skin substrate into uniform sections (e.g., 5 cm x 5 cm).
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e Mount the substrate sections onto the holders.
o Apply a standardized amount of the test formulation (e.g., 2 mg/cmz?) onto the substrate.
o Use a drawdown bar or automatic film applicator to create a uniform film.

 Allow the film to dry under controlled conditions (e.g., 25°C, 40% RH) for a specified time
(e.g., 30 minutes).

» Using a confocal laser scanning microscope or a profilometer, measure the thickness of the
film at multiple points (at least 10) across the substrate.

Calculate the average film thickness and standard deviation.

Protocol 2: In-Vivo Water Resistance Evaluation (Based
on ISO 16217)

Objective: To assess the ability of a cosmetic film to resist water immersion, typically evaluated
through the retention of Sun Protection Factor (SPF).

Materials:

e Sunscreen formulations with and without varying concentrations of dextrin
palmitate/ethylhexanoate.

» Solar simulator.

e SPF analyzer.

o Water bath maintained at a constant temperature (e.g., 29-32°C) with controlled agitation.
e Human volunteers (following ethical guidelines).

Methodology:

e Recruit a panel of qualified human subjects.

o Define test sites on the subjects' backs.
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o Measure the baseline Minimal Erythemal Dose (MED) for each subject.
o Apply the sunscreen formulation accurately at 2 mg/cm? to the designated test sites.
 Allow the product to dry for 15-30 minutes.

o Determine the initial SPF value by irradiating the test sites with the solar simulator and
assessing the MED.

o Subjects immerse the test area in the water bath for a total of 80 minutes (for a "very water
resistant” claim), typically in four 20-minute sessions with 15-minute rest periods.

 After the final immersion, the skin is allowed to air dry without toweling.
e The post-immersion SPF is then determined by irradiating the test sites again.

e The percentage of SPF retention is calculated as: (% SPF Retention) = (Post-immersion
SPF / Initial SPF) * 100.

Protocol 3: Sensory Evaluation of Film Properties

Objective: To evaluate the tactile and perceptual properties of the film left on the skin by a
cosmetic formulation.

Materials:

o Cosmetic formulations with and without varying concentrations of dextrin
palmitate/ethylhexanoate.

o Atrained sensory panel (10-15 panelists).

o Controlled environment room (22°C, 40-50% RH).
o Standardized application protocols.

e Questionnaires with sensory attribute scales.

Methodology:
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e Panelists should wash their forearms with a mild soap, rinse, and pat dry, then acclimate in
the controlled environment for at least 15 minutes.

o A standardized amount of the test formulation (e.g., 0.1 g) is applied to a demarcated area
on the forearm.

e The product is spread uniformly over the area.

o Panelists evaluate the initial sensory attributes during and immediately after application (e.g.,
spreadability, initial tackiness).

o After a set drying time (e.g., 10 minutes), panelists evaluate the properties of the residual
film.

o Key attributes to be assessed on a labeled magnitude scale (e.g., 1 to 10) include:

[¢]

Tackiness: The degree of stickiness of the film.

[¢]

Smoothness: The perceived smoothness of the skin surface.

[e]

Greasiness: The perception of an oily residue.

Film Presence: The awareness of a film on the skin.

o

[¢]

Perceived Longevity: The subjective feeling of the product remaining on the skin after a
certain period and gentle rubbing.

o Data from all panelists are collected and statistically analyzed to determine the mean scores
for each attribute.

Visualizations
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Chemical Structure Concept of Dextrin Palmitate/Ethylhexanoate
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Caption: Molecular structure concept.
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Hypothesized Film Formation Mechanism on Skin

1. Product Application
(Emulsion/Anhydrous Base)

:

2. Volatile Component
Evaporation

3. Polymer Chains Coalesce
(Dextrin backbone with fatty acid esters)

4. Cohesive, Flexible Film
on Stratum Corneum

Click to download full resolution via product page

Caption: Film formation on the skin.
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Experimental Workflow for Film-Forming Evaluation
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Caption: Evaluation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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